Cas no 1400636-52-3 ((1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine)
(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine is a chiral cyclohexane-based diamine derivative featuring dual 3-chlorobenzyl substituents. Its rigid cyclohexane backbone and stereospecific (1r,4r) configuration contribute to structural stability, making it suitable for applications requiring precise spatial orientation, such as asymmetric catalysis or ligand design in coordination chemistry. The electron-withdrawing 3-chlorobenzyl groups enhance its potential as a building block for pharmacophores or functional materials, while the diamine moiety offers chelating capabilities for metal complexation. This compound’s defined stereochemistry and functional group arrangement may be advantageous in developing enantioselective synthetic pathways or tailored polymeric systems. Its purity and consistent stereochemistry are critical for reproducible performance in research and industrial applications.
1400636-52-3 structure
Product Name:(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
CAS No:1400636-52-3
MF:C20H24Cl2N2
MW:363.323963165283
CID:2091706
PubChem ID:66569629
Update Time:2025-06-08
(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- (1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
- N,N'-Bis-(3-chloro-benzyl)-cyclohexane-1,4-diamine
- trans-N,N'-Bis(3-chlorobenzyl)-1,4-cyclohexanediamine
- (1R,4R)-N,N'-Bis-(3-chloro-benzyl)-cyclohexane-1,4-diamine
- 1400636-52-3
- N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
- N1,N4-BIS[(3-CHLOROPHENYL)METHYL]CYCLOHEXANE-1,4-DIAMINE
- SB48473
- 1-N,4-N-bis[(3-chlorophenyl)methyl]cyclohexane-1,4-diamine
- C20H24Cl2N2
- SB82781
- 1353987-18-4
- AKOS024464415
- trans-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine
-
- MDL: MFCD21098508
- Inchi: 1S/C20H24Cl2N2/c21-17-5-1-3-15(11-17)13-23-19-7-9-20(10-8-19)24-14-16-4-2-6-18(22)12-16/h1-6,11-12,19-20,23-24H,7-10,13-14H2
- InChI Key: LLOHHUTUYLQXSO-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CNC1CCC(CC1)NCC1C=CC=C(C=1)Cl
Computed Properties
- Exact Mass: 362.1316542g/mol
- Monoisotopic Mass: 362.1316542g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 24.1Ų
(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 088918-500mg |
1R,4R)-N,N'-Bis-(3-chloro-benzyl)-cyclohexane-1,4-diamine |
1400636-52-3 | 95+% | 500mg |
£229.00 | 2022-02-28 | |
| Chemenu | CM127368-1g |
(1r,4r)-N1,N4-bis(3-chlorobenzyl)cyclohexane-1,4-diamine |
1400636-52-3 | 95% | 1g |
$320 | 2021-08-05 | |
| Alichem | A019140121-1g |
(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine |
1400636-52-3 | 95% | 1g |
400.00 USD | 2021-06-16 | |
| Chemenu | CM127368-1g |
(1r,4r)-N1,N4-bis(3-chlorobenzyl)cyclohexane-1,4-diamine |
1400636-52-3 | 95% | 1g |
$320 | 2023-03-07 | |
| Ambeed | A678432-1g |
trans-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine |
1400636-52-3 | 95% | 1g |
$282.0 | 2024-04-24 | |
| Crysdot LLC | CD12145684-1g |
(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine |
1400636-52-3 | 95+% | 1g |
$342 | 2024-07-23 |
(1r,4r)-N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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